Cas no 2228499-34-9 (3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2228499-34-9
• MF: C₁₁H₁₅F₂NO₂
• MW: 231.2391102314
• CID: 6200425
• PubChem ID: 165694410
• Update Time: 2025-10-28

3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1789355
• 2228499-34-9

• Inchi： 1S/C11H15F2NO2/c1-11(5-14,6-15)7-3-4-8(12)9(13)10(7)16-2/h3-4,15H,5-6,14H2,1-2H3
• InChI Key： NOOVOGONOUXWPO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)(CO)CN)F

Computed Properties

• Exact Mass: 231.10708505g/mol
• Monoisotopic Mass: 231.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol

3-Amino-2-(3,4-Difluoro-2-Methoxyphenyl)-2-Methylpropan-1-ol (CAS No. 2228499-34-9)

3-Amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol, commonly referred to by its CAS number 2228499-34-9, is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a substituted phenyl group, a methyl group, and an amino alcohol functional group. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring, along with a methoxy group at the 2 position, contributes to its distinct chemical properties.

The synthesis of 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol involves a series of carefully controlled reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of biocatalysts to enhance the yield and purity of this compound, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its amino alcohol functionality makes it an attractive candidate for drug design targeting various therapeutic areas, such as central nervous system disorders and cardiovascular diseases. For instance, studies have demonstrated its potential as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties.

The structural uniqueness of 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials hold potential for gas storage, catalysis, and sensing technologies.

Recent research has focused on optimizing the stereochemistry of this compound to enhance its bioavailability and efficacy in drug delivery systems. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to characterize its stereochemical properties and ensure high-quality production standards.

In conclusion, 3-amino-2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 2228499-34-9) is a multifaceted compound with diverse applications across various scientific domains. Its continued exploration in cutting-edge research underscores its importance as a valuable building block in modern chemistry and pharmacology.